Cas no 151414-76-5 (2-Allyloxyphenylboronic Acid)

• Product Name: 2-Allyloxyphenylboronic Acid
• CAS No: 151414-76-5
• MF: C₉H₁₁BO₃
• MW: 177.992842912674
• MDL: MFCD11183169
• CID: 836041
• PubChem ID: 12035765
• Update Time: 2025-06-08

2-Allyloxyphenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, [2-(2-propenyloxy)phenyl]-
• (2-prop-2-enoxyphenyl)boronic acid
• 2-ALLYLOXYPHENYLBORONIC ACID
• 2-allyloxybenzeneboronic acid
• o-allyloxyphenyl boronic acid
• X0537
• MFCD11183169
• DB-364548
• EN300-7116983
• [2-(prop-2-en-1-yloxy)phenyl]boronic acid
• BS-21537
• Boronic acid, B-[2-(2-propen-1-yloxy)phenyl]-
• 2-ALLYLOXYPHENYLBORONICACID
• CS-0178782
• 2-(PROP-2-EN-1-YLOXY)PHENYLBORONIC ACID
• E84486
• Z381513062
• BGA41476
• DTXSID90476275
• 151414-76-5
• AKOS009319631
• 2-Allyloxyphenylboronic Acid

• MDL： MFCD11183169
• Inchi： 1S/C9H11BO3/c1-2-7-13-9-6-4-3-5-8(9)10(11)12/h2-6,11-12H,1,7H2
• InChI Key： IUALPRJAXOAGOF-UHFFFAOYSA-N
• SMILES： O(CC=C)C1C=CC=CC=1B(O)O

Computed Properties

• Exact Mass: 178.08000
• Monoisotopic Mass: 178.0801244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 351.8±44.0 °C at 760 mmHg
• Flash Point: 166.6±28.4 °C
• PSA: 49.69000
• LogP: -0.06880
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-Allyloxyphenylboronic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Allyloxyphenylboronic Acid

Comprehensive Guide to 2-Allyloxyphenylboronic Acid (CAS No. 151414-76-5): Properties, Applications, and Industry Insights

2-Allyloxyphenylboronic Acid (CAS No. 151414-76-5) is a versatile boronic acid derivative widely used in organic synthesis, pharmaceutical research, and material science. This compound features an allyloxy group attached to a phenyl ring, which is further functionalized with a boronic acid moiety. Its unique structure makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by chemists and researchers aiming to optimize catalytic processes.

The growing demand for 2-Allyloxyphenylboronic Acid is driven by its role in developing biologically active molecules and advanced materials. Recent trends in green chemistry have also sparked interest in this compound, as researchers explore eco-friendly synthetic routes. Searches for "sustainable boronic acid synthesis" or "allyloxy phenylboronic acid applications" reflect this shift. Additionally, its compatibility with click chemistry and polymer modification aligns with industry needs for customizable materials.

From a technical perspective, 2-Allyloxyphenylboronic Acid exhibits excellent stability under controlled conditions, making it suitable for multi-step organic transformations. Its CAS No. 151414-76-5 is often referenced in patent literature, particularly in innovations related to OLED materials and drug discovery. Users frequently ask, "How to purify 2-Allyloxyphenylboronic Acid?" or "What solvents work best for its storage?"—questions highlighting practical handling concerns.

In pharmaceutical contexts, this compound serves as a building block for kinase inhibitors and antibody-drug conjugates (ADCs), areas dominating recent PubMed and Google Scholar searches. The allyloxy group offers further functionalization potential, a feature leveraged in proteolysis-targeting chimeras (PROTACs) research. Such applications underscore its relevance in targeted cancer therapies, a trending topic in biomedical forums.

For material scientists, CAS 151414-76-5 is pivotal in designing self-healing polymers and conductive coatings. The compound’s ability to form reversible bonds with diols (e.g., in saccharide sensing) also makes it attractive for diagnostic devices. Queries like "boronic acid-based sensors" or "allyl ether stability in polymers" often lead back to this molecule’s utility.

Quality control of 2-Allyloxyphenylboronic Acid requires precise HPLC analysis and NMR verification, as impurities can affect downstream reactions. Suppliers emphasizing "high-purity boronic acids" or "batch-to-batch consistency" rank higher in procurement searches, reflecting buyer priorities. Storage recommendations (e.g., argon atmosphere, cool and dry conditions) are equally critical for lab personnel.

In summary, 2-Allyloxyphenylboronic Acid (CAS No. 151414-76-5) bridges diverse scientific disciplines—from medicinal chemistry to smart materials. Its adaptability to emerging technologies (e.g., bioorthogonal chemistry) ensures sustained relevance. As innovation accelerates, this compound will remain a staple in research addressing global challenges like disease treatment and renewable energy materials.